Cas no 380633-63-6 (4-Hydroxy-6-isopropyl-2H-pyrano3,2-cquinoline-2,5(6H)-dione)

• Product Name: 4-Hydroxy-6-isopropyl-2H-pyrano3,2-cquinoline-2,5(6H)-dione
• CAS No: 380633-63-6
• MDL: MFCD03230530
• CID: 4650292
• Update Time: 2025-08-05

4-Hydroxy-6-isopropyl-2H-pyrano3,2-cquinoline-2,5(6H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-6-ISOPROPYL-2H-PYRANO[3,2-C]QUINOLINE-2,5(6H)-DIONE
• 2H-Pyrano[3,2-c]quinoline-2,5(6H)-dione, 4-hydroxy-6-(1-methylethyl)-
• 4-Hydroxy-6-isopropyl-2H-pyrano3,2-cquinoline-2,5(6H)-dione

• MDL： MFCD03230530

Additional information on 4-Hydroxy-6-isopropyl-2H-pyrano3,2-cquinoline-2,5(6H)-dione

4-Hydroxy-6-isopropyl-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione: A Comprehensive Overview

4-Hydroxy-6-isopropyl-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione, identified by the CAS registry number 380633-63-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinolines, which are aromatic heterocycles with a nitrogen atom in the ring structure. The presence of hydroxyl and isopropyl groups in its structure introduces unique chemical properties and functional groups that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of 4-Hydroxy-6-isopropyl-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione is characterized by a fused ring system consisting of a pyran ring and a quinoline moiety. The hydroxyl group at position 4 and the isopropyl group at position 6 contribute to its chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

In terms of synthesis, this compound can be prepared through various routes, including condensation reactions and cyclization processes. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. The incorporation of functional groups such as hydroxyl and isopropyl allows for further derivatization, enabling the creation of diverse chemical libraries for drug discovery.

The biological activity of 4-Hydroxy-6-isopropyl-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione has been a focal point in recent studies. Investigations into its anti-inflammatory and antioxidant properties have revealed promising results, suggesting its potential application in the development of therapeutic agents. Additionally, its ability to interact with specific protein targets makes it a valuable tool in studying molecular mechanisms underlying various diseases.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has employed computational chemistry techniques to predict its environmental fate and toxicity. These studies underscore the importance of sustainable practices in handling such compounds to minimize their environmental footprint.

In conclusion, 4-Hydroxy-6-isopropyl-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable resource for advancing scientific research and industrial applications. As ongoing studies continue to unravel its potential, this compound stands at the forefront of innovation in modern chemistry.